Cas no 2228479-69-2 (1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol
• CAS No: 2228479-69-2
• MF: C₁₀H₁₃BrO₄
• MW: 277.111822843552
• CID: 6425912
• PubChem ID: 165673103
• Update Time: 2025-10-21

1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol
• EN300-1925738
• 2228479-69-2

• Inchi： 1S/C10H13BrO4/c1-14-9-4-6(8(13)5-12)3-7(11)10(9)15-2/h3-4,8,12-13H,5H2,1-2H3
• InChI Key： RDUYYUPCLXIRPP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CO)O)OC)OC

Computed Properties

• Exact Mass: 275.99972g/mol
• Monoisotopic Mass: 275.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.9Ų

Additional information on 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol

1-(3-Bromo-4,5-Dimethoxyphenyl)Ethane-1,2-Diol

1-(3-Bromo-4,5-Dimethoxyphenyl)ethane-1,2-diol, also known by its CAS number 2228479-69-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position of a phenyl ring that is further substituted with two methoxy groups at the 4 and 5 positions. The ethane-1,2-diol moiety attached to this phenyl group introduces hydroxyl functionalities, which can play a crucial role in its reactivity and biological activity.

The synthesis of 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol typically involves multi-step organic reactions. One common approach is the bromination of a suitably substituted phenol derivative followed by protection of the hydroxyl groups to facilitate further functionalization. The introduction of the ethane-1,2-diol group often requires careful control of reaction conditions to ensure selective substitution and avoid unwanted side reactions. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

In terms of chemical properties, 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol exhibits interesting reactivity due to the presence of both electron-withdrawing bromine and electron-donating methoxy groups on the aromatic ring. These substituents influence the compound's electronic properties, making it a valuable substrate for various nucleophilic aromatic substitution reactions. Additionally, the hydroxyl groups on the ethane moiety can participate in hydrogen bonding, which is critical for its solubility and interaction with biological systems.

The biological activity of 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol has been a subject of recent research interest. Studies have shown that this compound may possess antioxidant and anti-inflammatory properties due to its ability to scavenge free radicals and modulate inflammatory pathways. Furthermore, preliminary in vitro assays suggest potential antiproliferative effects against certain cancer cell lines, making it a promising candidate for further exploration in oncology research.

In terms of applications, 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol finds use as an intermediate in the synthesis of more complex pharmaceutical agents. Its structure allows for further functionalization at both the aromatic and diol positions, enabling the creation of diverse bioactive molecules. For instance, substitution at the bromine position can lead to derivatives with enhanced pharmacokinetic properties or improved bioavailability.

The latest research on this compound has focused on its role in drug discovery and development. Scientists are exploring its potential as a lead compound for designing novel therapeutic agents targeting chronic inflammatory diseases and cancer. Advanced computational methods have been employed to predict its binding affinity to key protein targets, providing valuable insights into its mechanism of action.

In conclusion, 1-(3-bromo-4,5-dimethoxyphenyl)ethane-1,2-diol, with its unique structural features and versatile reactivity, continues to be an area of active research. Its applications span across organic synthesis, pharmaceutical development, and materials science. As new findings emerge from ongoing studies, this compound is expected to contribute significantly to advancements in these fields.